Cas no 109943-02-4 (1H-Benzimidazole,6-chloro-5-methyl-)

• Product Name: 1H-Benzimidazole,6-chloro-5-methyl-
• CAS No: 109943-02-4
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• MDL: MFCD09027462
• CID: 128638
• PubChem ID: 428614
• Update Time: 2025-04-18

1H-Benzimidazole,6-chloro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,6-chloro-5-methyl-
• 1H-Benzimidazole,5-chloro-6-methyl-(9CI)
• 5-Chloro-6-methyl-1H-benzimidazole
• 5-Chlor-6-methoxy-1-methyl-indolin-2,3-dion
• 5-Chlor-6-methoxy-1-methyl-isatin
• 5-Chlor-6-methoxy-naphthalin-2-sulfonylchlorid
• 5-Chloro-6-methoxy-1-methyl-1H-indole-2,
• 5-chloro-6-methoxy-1-methyl-indole-2,3-dione
• 5-Chloro-6-methoxy-1-methylisation
• 5-chloro-6-methoxynaphthalene-2-sulfonyl chloride
• 5-chloro-6-methoxy-naphthalene-2-sulfonyl chloride
• 5-chloro-6-methyl-1(3)H-benzimidazole
• 6-Chloro-5-methyl-1H-benzoimidazole
• CTK8H2163
• FT-0720901
• 5-chloro-6-methyl-1H-1,3-benzimidazole
• 5-chloro-6methylbenzimidazole
• 109943-02-4
• 5-chloro-6-methyl-1H-benzoimidazole
• 5-chloro-6-methyl-1H-1,3-benzodiazole
• AKOS005151723
• AKOS000114359
• EN300-6767415
• SCHEMBL3891255
• 5-Chloro-6-methyl-1H-benzo[d]imidazole
• CMRKDXGOFRFBFT-UHFFFAOYSA-N
• SCHEMBL3891258

• MDL： MFCD09027462
• Inchi： 1S/C8H7ClN2/c1-5-2-7-8(3-6(5)9)11-4-10-7/h2-4H,1H3,(H,10,11)
• InChI Key： CMRKDXGOFRFBFT-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1C)NC=N2

Computed Properties

• Exact Mass: 166.03
• Monoisotopic Mass: 166.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68000
• LogP: 2.52470